Lipophilicity (LogP) Differentiation vs. 5-tert-Butyl Analog
The target compound exhibits a calculated LogP value of 3.09, which falls within the optimal range for CNS drug-likeness (LogP 2-5) while maintaining acceptable aqueous solubility potential . In contrast, the 5-tert-butyl analog (2-cyclopropyl-5-(tert-butyl)furan-3-carbaldehyde, CAS 1512307-46-8) demonstrates a lower calculated XLogP3 of 2.7 due to the more compact branching pattern of the tert-butyl group, resulting in reduced lipophilicity compared to the isopropyl-substituted target [1].
| Evidence Dimension | Lipophilicity (LogP/XLogP3) |
|---|---|
| Target Compound Data | LogP = 3.09 |
| Comparator Or Baseline | 5-tert-Butyl analog: XLogP3 = 2.7 |
| Quantified Difference | ΔLogP ≈ 0.39 |
| Conditions | Calculated values from vendor-reported computational data |
Why This Matters
The ~0.39 LogP unit difference translates to approximately 2.5-fold higher theoretical partition coefficient, impacting membrane permeability predictions and compound prioritization in drug discovery campaigns.
- [1] Enamine/Kuujia. Calculated XLogP3 for 5-tert-butyl-2-cyclopropylfuran-3-carbaldehyde (CAS 1512307-46-8): 2.7. View Source
